Cas no 77305-02-3 (Vanillactic Acid Sodium Salt)

• Product Name: Vanillactic Acid Sodium Salt
• CAS No: 77305-02-3
• MF: C₁₀H₁₁NaO₅
• MW: 234.181114435196
• CID: 549343
• PubChem ID: 87570925
• Update Time: 2025-06-09

Vanillactic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a,4-dihydroxy-3-methoxy-, sodiumsalt (1:1)
• Sodium 3-(4-Hydroxy-3-methoxyphenyl)lactate
• sodium,2-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate
• Vanillactic Acid Sodium Salt
• H0538
• 2-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)propionic Acid Sodium Salt
• 3-(4-Hydroxy-3-methoxyphenyl)lactic Acid Sodium Salt
• Sodium 2-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)propionate
• sodium 2-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate
• 4-Hydroxy-3-methoxyphenyl-lactic acid sodium salt
• sodium;2-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate
• 2-Hydroxy-3-(4-hydroxy-3-methoxyphenyl)pro

• Inchi： 1S/C10H12O5.Na/c1-15-9-5-6(2-3-7(9)11)4-8(12)10(13)14;/h2-3,5,8,11-12H,4H2,1H3,(H,13,14);/q;+1/p-1
• InChI Key： VYPSMFXPMZZSSK-UHFFFAOYSA-M
• SMILES： [Na+].OC(C(=O)[O-])CC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 234.05000
• Monoisotopic Mass: 234.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 89.8

Experimental Properties

• Color/Form: Solids
• PSA: 89.82000
• LogP: -0.94590
• Solubility: Not determined

Vanillactic Acid Sodium Salt Security Information

• Safety Instruction： S22-S24/25
• Safety Term：22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Vanillactic Acid Sodium Salt

Vanillactic Acid Sodium Salt (CAS No. 77305-02-3): A Comprehensive Overview

Vanillactic Acid Sodium Salt, a derivative of vanillactic acid, is a compound of significant interest in the field of pharmaceuticals and biochemical research. With the CAS number 77305-02-3, this compound has garnered attention for its potential applications in various therapeutic areas. This introduction aims to provide a detailed exploration of Vanillactic Acid Sodium Salt, covering its chemical properties, synthesis methods, and the latest research findings that highlight its importance.

The chemical structure of Vanillactic Acid Sodium Salt is characterized by a sodium salt form of vanillactic acid, which is an organic compound derived from vanillin. Vanillin, itself, is a well-known flavoring agent and has been studied for its various biological activities. The sodium salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical applications.

In terms of synthesis, Vanillactic Acid Sodium Salt can be prepared through the oxidation of vanillin or through enzymatic pathways that convert vanillic acid into vanillactic acid. The sodium salt is then formed by treating vanillactic acid with sodium hydroxide. Recent advancements in synthetic chemistry have improved the efficiency and purity of this process, making it more viable for industrial-scale production.

The biological activity of Vanillactic Acid Sodium Salt has been a subject of extensive research. Studies have shown that it possesses antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. This makes it a potential candidate for applications in anti-aging and neuroprotective therapies.

Moreover, Vanillactic Acid Sodium Salt has been investigated for its role in metabolic regulation. Research indicates that it can influence glucose metabolism and may have applications in managing diabetes and related metabolic disorders. The compound's ability to modulate enzyme activities involved in glycolysis and gluconeogenesis has been particularly noted in preclinical studies.

Recent clinical trials have explored the therapeutic potential of Vanillactic Acid Sodium Salt in treating inflammation-related diseases. The compound's anti-inflammatory properties are believed to be mediated through its interaction with various signaling pathways, including NF-κB and MAPK. These findings suggest that it could be used as an adjunct therapy for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of Vanillactic Acid Sodium Salt has also been evaluated in multiple studies. Animal models have demonstrated that the compound is well-tolerated at various doses, with minimal side effects observed. However, further human clinical trials are necessary to confirm these findings and establish safe dosing regimens.

In conclusion, Vanillactic Acid Sodium Salt (CAS No. 77305-02-3) is a promising compound with diverse applications in pharmaceuticals and biotechnology. Its unique chemical properties, coupled with its biological activities, make it a valuable candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too will its potential therapeutic uses.